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Compound of Interest

Compound Name: Diproqualone

Cat. No.: B7823692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Diproqualone. The following procedural guidance is intended to ensure the safe

use, storage, and disposal of this compound in a laboratory setting. While Diproqualone is not

currently classified as a hazardous substance according to the Globally Harmonized System

(GHS), its pharmacological activity as a sedative and anxiolytic, and its structural similarity to

methaqualone, warrant careful handling practices.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Diproqualone is provided below.

This information is crucial for safe handling and storage.
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Property Value Source

Chemical Name
3-(2,3-dihydroxypropyl)-2-

methyl-quinazolin-4-one
[1][2]

Molecular Formula C₁₂H₁₄N₂O₃ [1][2][3]

Molecular Weight 234.26 g/mol

Appearance White crystalline powder

Melting Point Approximately 130°C

Solubility

Poorly soluble in water;

Soluble in organic solvents

such as ethanol and DMSO.

Stability Sensitive to light and moisture.

Personal Protective Equipment (PPE)
Although not classified as hazardous, it is best practice to handle Diproqualone with a

standard level of personal protective equipment to minimize exposure risks.

PPE Category Recommended Equipment Justification

Hand Protection Nitrile gloves Prevents direct skin contact.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from dust

particles.

Body Protection Laboratory coat
Protects clothing and skin from

accidental spills.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. A dust

mask (e.g., N95) may be used

if there is a risk of generating

dust.

Minimizes inhalation of

airborne particles.
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Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Diproqualone and

ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation exposure.

Avoid generating dust. Use appropriate tools for transferring the solid material.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and dark place to protect from light and

moisture.

Store away from incompatible materials.

Spill Response Plan
In the event of a spill, follow these step-by-step procedures to ensure a safe and effective

cleanup.

Workflow for Diproqualone Spill Cleanup
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Diproqualone Spill Cleanup Procedure

Assess the Spill

Evacuate Immediate Area (if necessary) Alert Others in the Lab

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent pads for liquids, or cover powder spills)

Clean Up the Spill
(Gently sweep solid, use damp cloth for residue)

Collect Waste in a Labeled Bag

Decontaminate the Area
(Wipe with appropriate solvent or detergent)

Dispose of Waste
(Follow institutional guidelines for non-hazardous pharmaceutical waste)

Remove and Dispose of PPE

Wash Hands Thoroughly

Document the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Diproqualone powder spill.
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Disposal Plan
As a non-hazardous pharmaceutical waste, Diproqualone should be disposed of with care to

prevent environmental contamination.

Segregation: Do not mix Diproqualone waste with regular trash or hazardous waste

streams.

Containment: Collect waste Diproqualone and any contaminated materials (e.g., gloves,

wipes) in a clearly labeled, sealed container, often a white container with a blue lid

designated for non-hazardous pharmaceutical waste for incineration.

Disposal Method: The recommended method for the disposal of non-hazardous

pharmaceutical waste is incineration through a licensed waste management service. This

ensures complete destruction of the compound and prevents its release into the

environment. Landfilling should be avoided.

Regulatory Compliance: Always follow your institution's and local regulations for chemical

waste disposal. Some states may have specific requirements for the disposal of non-

hazardous pharmaceutical waste, including mandatory incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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